Cas no 21461-45-0 (Phenanthrene,9-(2-nitroethenyl)-)
21461-45-0 structure
Product Name:Phenanthrene,9-(2-nitroethenyl)-
CAS No:21461-45-0
MF:C16H11NO2
MW:249.264044046402
CID:289371
PubChem ID:5381177
Update Time:2025-04-19
Phenanthrene,9-(2-nitroethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene,9-(2-nitroethenyl)-
- 9-[(Z)-2-nitroethenyl]phenanthrene
- 1-Nitro-2-< phenanthryl-(9)> -aethen
- 9-(2-nitro-vinyl)-phenanthrene
- AC1NTHCW
- NSC112391
- DTXSID10419048
- NSC-112391
- 21461-45-0
-
- Inchi: 1S/C16H11NO2/c18-17(19)10-9-13-11-12-5-1-2-6-14(12)16-8-4-3-7-15(13)16/h1-11H/b10-9-
- InChI Key: KBPMDLZIYNESQD-KTKRTIGZSA-N
- SMILES: [O-][N+](/C=C\C1C=C2C=CC=CC2=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 249.07900
- Monoisotopic Mass: 249.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 4.76360
Phenanthrene,9-(2-nitroethenyl)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
21461-45-0 (Phenanthrene,9-(2-nitroethenyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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